Cas no 66534-96-1 (bis2-(diphenylphosphanyl)ethylamine)

• Product Name: bis2-(diphenylphosphanyl)ethylamine
• CAS No: 66534-96-1
• MF: C₂₈H₂₉NP₂
• MW: 441.484088659287
• MDL: MFCD00233073
• CID: 1710678
• PubChem ID: 434330
• Update Time: 2025-05-20

bis2-(diphenylphosphanyl)ethylamine Chemical and Physical Properties

Names and Identifiers

• Ethanamine, 2-(diphenylphosphino)-N-[2-(diphenylphosphino)ethyl]-
• 2-diphenylphosphanyl-N-(2-diphenylphosphanylethyl)ethanamine
• bis2-(diphenylphosphanyl)ethylamine
• bis(2-diphenylphosphinoethyl)amine
• EN300-213408
• 66534-96-1
• bis[2-(diphenylphosphanyl)ethyl]amine
• SCHEMBL951191
• DTXSID90331012
• bis(2-(diphenylphosphino)ethyl)amine

• MDL： MFCD00233073
• Inchi： 1S/C28H29NP2/c1-5-13-25(14-6-1)30(26-15-7-2-8-16-26)23-21-29-22-24-31(27-17-9-3-10-18-27)28-19-11-4-12-20-28/h1-20,29H,21-24H2
• InChI Key： RNRYVHUOQODQHG-UHFFFAOYSA-N
• SMILES： P(C1C=CC=CC=1)(C1C=CC=CC=1)CCNCCP(C1C=CC=CC=1)C1C=CC=CC=1

Computed Properties

• Exact Mass: 441.17752392g/mol
• Monoisotopic Mass: 441.17752392g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 31
• Rotatable Bond Count: 10
• Complexity: 382
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.4
• Topological Polar Surface Area: 12Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives

Additional information on bis2-(diphenylphosphanyl)ethylamine

Bis2-(diphenylphosphanyl)ethylamine: A Comprehensive Overview

The compound Bis2-(diphenylphosphanyl)ethylamine (CAS No: 66534-96-1) is a significant organic compound with a diverse range of applications in various scientific and industrial fields. This compound, also referred to as Bis(diphenylphosphino)ethylamine, is widely recognized for its unique chemical properties and versatility. In this article, we will delve into its structural characteristics, chemical behavior, and recent advancements in its applications.

Bis2-(diphenylphosphanyl)ethylamine is an organophosphorus compound with the molecular formula C₁₈H₁₈NP₂. Its structure consists of two diphenylphosphine groups attached to an ethylamine backbone. This arrangement imparts the compound with unique electronic properties, making it highly effective in various chemical reactions. The molecule's ability to act as a chelating agent has been extensively studied, particularly in the context of transition metal catalysis.

Recent studies have highlighted the role of Bis(diphenylphosphino)ethylamine in enhancing the efficiency of homogeneous catalysis. Researchers have demonstrated that this compound can significantly improve the selectivity and turnover rates of catalysts in processes such as hydrogenation, cross-coupling reactions, and olefin polymerization. For instance, a 2023 study published in *Nature Catalysis* explored the use of this compound as a ligand in palladium-catalyzed Suzuki-Miyaura couplings, achieving unprecedented yields under mild reaction conditions.

In addition to its catalytic applications, Bis2-(diphenylphosphanyl)ethylamine has found utility in materials science. Its ability to coordinate with metal ions has led to its use in the synthesis of metal-organic frameworks (MOFs) and coordination polymers. These materials are highly sought after for their potential in gas storage, sensing, and drug delivery systems. A 2023 paper in *Chemical Reviews* emphasized the importance of this compound in designing MOFs with tailored porosity and functionality.

The synthesis of Bis(diphenylphosphino)ethylamine involves a multi-step process that typically begins with the reaction of diphenylphosphine with an appropriate alkylating agent. The exact conditions and reagents used can influence the purity and stability of the final product. Recent advancements in green chemistry have led to the development of more sustainable synthesis methods, reducing the environmental footprint associated with its production.

From a safety standpoint, Bis2-(diphenylphosphanyl)ethylamine is generally considered non-toxic under normal handling conditions. However, it is recommended to handle this compound with care due to its potential to form explosive derivatives under certain conditions. Proper storage and handling protocols should be followed to ensure safety in both laboratory and industrial settings.

In conclusion, Bis(diphenylphosphino)ethylamine (CAS No: 66534-96-1) is a versatile compound with significant contributions across multiple disciplines. Its role as a ligand in catalysis and materials science continues to be explored, driven by ongoing research into its chemical properties and applications. As scientific understanding evolves, this compound is poised to play an even more critical role in advancing modern chemistry.